Cas no 370104-72-6 (5-Chloropyridine-2-carboxamide)

• Product Name: 5-Chloropyridine-2-carboxamide
• CAS No: 370104-72-6
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• MDL: MFCD10574693
• CID: 921877
• Update Time: 2025-10-05

5-Chloropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloropyridine-2-carboxamide
• 2-Pyridinecarboxamide,5-chloro
• 5-chloropicolinamide
• AG-F-29544
• AK142780
• CTK4H7550
• KB-245785
• SureCN447835
• 2-Carboxamido-5-chloropyridine
• 2-Pyridinecarboxamide, 5-chloro-
• 5-chloro(2-pyridyl)carboxamide
• 5-chloro-2-pyridine carboxamide
• 2-Pyridinecarboxamide, 5-chloro
• ZBPYOEMMLMVVQT-UHFFFAOYSA-N
• 3199AJ
• SY075316
• ST24044681
• 5-Chloro-pyridine-2-carboxylic acid amide

• MDL： MFCD10574693
• Inchi： 1S/C6H5ClN2O/c7-4-1-2-5(6(8)10)9-3-4/h1-3H,(H2,8,10)
• InChI Key： ZBPYOEMMLMVVQT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(N)=O)C=C1

Computed Properties

• Exact Mass: 156.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 56

Experimental Properties

• Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.9 g/l) (25 º C),
• PSA: 55.98000
• LogP: 1.53420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Chloropyridine-2-carboxamide

5-Chloropyridine-2-carboxamide: A Comprehensive Overview

The compound 5-Chloropyridine-2-carboxamide, identified by the CAS number 370104-72-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 5-Chloropyridine-2-carboxamide consists of a pyridine ring with a chlorine atom at the 5-position and a carboxamide group at the 2-position, making it a versatile platform for further chemical modifications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-Chloropyridine-2-carboxamide. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. These studies have not only improved the yield but also reduced the environmental impact of its synthesis, aligning with the growing demand for sustainable chemical practices.

The unique electronic properties of 5-Chloropyridine-2-carboxamide make it an attractive candidate for applications in drug discovery. The pyridine ring acts as an electron-deficient aromatic system, facilitating interactions with biological targets such as enzymes and receptors. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anticancer drug development. For instance, research published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase enzymes, which are key players in inflammation.

In addition to its pharmaceutical applications, 5-Chloropyridine-2-carboxamide has found utility in agrochemicals. Its ability to modulate plant growth hormones has led to investigations into its role as a potential herbicide or plant growth regulator. Field trials conducted in collaboration with agricultural research institutions have shown promising results, suggesting that this compound could contribute to sustainable crop management practices.

The environmental fate and toxicity of 5-Chloropyridine-2-carboxamide are critical considerations for its broader application. Studies conducted under the auspices of the European Chemicals Agency (ECHA) have evaluated its biodegradability and potential ecotoxicological effects. These findings underscore the importance of responsible use and disposal to minimize ecological impact.

In conclusion, 5-Chloropyridine-2-carboxamide, with its distinctive chemical structure and multifaceted applications, continues to be a focal point in contemporary chemical research. As new insights emerge from ongoing studies, this compound is poised to play an increasingly significant role in advancing both therapeutic and agricultural innovations.